4-[(1H-Perimidin-6-YL)amino]phenol

• IUPAC Name: 4-(1H-perimidin-6-ylamino)phenol
• InChI: InChI=1S/C17H13N3O/c21-12-6-4-11(5-7-12)20-14-8-9-16-17-13(14)2-1-3-15(17)18-10-19-16/h1-10,20-21H,(H,18,19)
• InChI Key: NFTHGVDVYCXNDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)NC=N3)NC4=CC=C(C=C4)O
• Molecular Formula: C17H13N3O
• DSSTOX Substance ID: DTXSID80699193
• Molecular Weight: 275.30 g/mol
• CAS RN: 12167-40-7

Description

4-[(1H-Perimidin-6-YL)amino]phenol is a chemical compound. It is also known as a reaction product with sodium sulfide.

Synthesis Analysis

The synthesis of perimidin derivatives has been studied in the context of developing potent anticancer chemotherapeutic agents. For instance, 25 4,6-diphenylpyrimidin-2-amine derivatives containing a guanidine moiety were designed and synthesized. Another study prepared a novel series of 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines from synthesized 3-[4-(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones.

Chemical Reactions Analysis

Phenols, including 4-[(1H-Perimidin-6-YL)amino]phenol, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions. Phenols don’t undergo oxidation in the same way as alcohols because they don’t have a hydrogen atom on the hydroxyl-bearing carbon.

Future Directions

Perimidines have evolved significantly in recent years due to their immense applications in life sciences, medical sciences, and industrial chemistry. Their ability of molecular interaction with different proteins, complex formation with metals, and distinct behavior in various ranges of light makes them more appealing and challenging for future scientists.